Methyl 4-bromo-3-cyano-2-hydroxybenzoate

• IUPAC Name: methyl 4-bromo-3-cyano-2-hydroxybenzoate
• InChI: InChI=1S/C9H6BrNO3/c1-14-9(13)5-2-3-7(10)6(4-11)8(5)12/h2-3,12H,1H3
• InChI Key: ORJCUVYDXXUWGH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C(=C(C=C1)Br)C#N)O
• Molecular Formula: C9H6BrNO3
• Molecular Weight: 256.05 g/mol

Description

“Methyl 4-bromo-3-cyano-2-hydroxybenzoate” is a chemical compound with the molecular formula C9H6BrNO3 and a molecular weight of 256.06. It is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H6BrNO3/c1-14-9(13)5-2-3-7(10)6(4-11)8(5)12/h2-3,12H,1H3. This indicates the presence of a bromine atom, a cyano group, and a hydroxy group on the benzene ring, along with a methyl ester group.

Physical And Chemical Properties Analysis

This compound is a powder that is stored at room temperature. The exact physical and chemical properties such as melting point, boiling point, and density are not provided in the available resources.

Scientific Research Applications

1. Crystal Structure Analysis

Methyl 4-hydroxybenzoate, related to Methyl 4-bromo-3-cyano-2-hydroxybenzoate, has been extensively studied for its crystal structure. Research revealed its condensed structure formed by extensive intermolecular hydrogen bonding, providing insights into its pharmaceutical activity. Computational calculations using Hartree Fock and Density Functional Theory were employed to understand its vibrational spectra and molecular determinants (Sharfalddin et al., 2020).

2. Electrophilic Substitution Reactions

Studies on derivatives of 4-hydroxybenzoic acid, a structurally similar compound, have explored electrophilic substitution reactions. These reactions are fundamental in synthesizing various pharmaceutical compounds, highlighting the reactivity and potential applications of similar compounds in drug development (Clarke, Scrowston, & Sutton, 1973).

3. Synthesis and Chemical Properties

The synthesis of compounds similar to this compound, like Methyl 4-bromo-2-methoxybenzoate, has been achieved with high purity and yield. These syntheses provide a framework for understanding the chemical properties and potential applications of this compound in pharmaceuticals (Chen Bing-he, 2008).

Safety and Hazards

While specific safety and hazard information for this compound is not available, general precautions include avoiding dust formation, contact with skin, eyes, or clothing, and ingestion and inhalation. It should not be flushed into surface water or the sanitary sewer system.

Mechanism of Action

Mode of Action

Based on its structural similarity to other benzoic acid derivatives, it may interact with its targets via nucleophilic substitution reactions .

Biochemical Pathways

More research is needed to elucidate the specific pathways this compound influences .

Pharmacokinetics

As such, its bioavailability and pharmacokinetic profile remain unknown .

Result of Action

The molecular and cellular effects of Methyl 4-bromo-3-cyano-2-hydroxybenzoate’s action are currently unknown due to the lack of research on this compound .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. These may include temperature, pH, and the presence of other molecules in the environment. For instance, the compound is recommended to be stored at room temperature, preferably in a cool and dark place . Additionally, safety data suggests that it should be handled in a well-ventilated place to avoid the formation of dust and aerosols .